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Introduction
Motival is a combination psychotropic medication containing fluphenazine, a typical

antipsychotic, and nortriptyline, a tricyclic antidepressant.[1][2][3][4][5][6][7] This combination

has been historically utilized for managing mixed anxiety and depressive states.[8][9][10]

Fluphenazine primarily exerts its effects through the blockade of dopamine D2 receptors, while

nortriptyline inhibits the reuptake of norepinephrine and, to a lesser extent, serotonin.[3][4][11]

[12][13][14][15][16][17] The synergistic action of these two compounds is believed to contribute

to its anxiolytic and mood-elevating effects.[1][2]

These application notes provide detailed protocols for preclinical assessment of the anxiolytic

properties of Motival using a battery of well-established behavioral assays in rodent models.

The following protocols are designed to ensure robust and reproducible data for the evaluation

of novel therapeutic agents targeting anxiety.
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The proposed mechanism of action for the combined anxiolytic effect of Motival (Fluphenazine

and Nortriptyline) involves modulation of multiple neurotransmitter systems.
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Proposed mechanism of action for Motival.

Behavioral Assays for Anxiolytic Effects
A battery of tests is recommended to comprehensively assess the anxiolytic potential of

Motival, as each assay measures different aspects of anxiety-like behavior.

Elevated Plus Maze (EPM)
The EPM test is a widely used paradigm to assess anxiety-like behavior in rodents and is

sensitive to anxiolytic drugs.[18][19][20][21] The test is based on the conflict between the innate

tendency of rodents to explore a novel environment and their aversion to open, elevated

spaces.[21][22]
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Workflow for the Elevated Plus Maze test.
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Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two arms

enclosed by walls.

Animals: Adult male rodents (e.g., mice or rats) are commonly used. Animals should be

habituated to the testing room for at least 30-60 minutes before the experiment.[22][23]

Procedure: a. Administer Motival or vehicle control at the desired dose and route (e.g.,

intraperitoneally, i.p.). b. After a predetermined pretreatment time (e.g., 30 minutes), place

the animal on the central platform of the maze, facing one of the closed arms.[22] c. Allow

the animal to explore the maze for a 5-minute session.[24][25] d. Record the session using a

video camera positioned above the maze. e. Between trials, clean the maze thoroughly to

remove any olfactory cues.

Data Analysis: Key parameters to be analyzed include:

Time spent in the open arms versus closed arms.

Number of entries into the open and closed arms.

Total distance traveled (as a measure of general locomotor activity).

An anxiolytic effect is indicated by a significant increase in the time spent and the number of

entries into the open arms compared to the vehicle-treated group.

Open Field Test (OFT)
The OFT is used to assess general locomotor activity and anxiety-like behavior.[26][27][28][29]

Rodents naturally tend to stay close to the walls (thigmotaxis) in a novel, open environment.

Anxiolytic compounds can increase exploration of the more anxiogenic central area.

Apparatus: A square arena with high walls to prevent escape.

Animals: As described for the EPM.

Procedure: a. Following drug administration and the waiting period, gently place the animal

in the center of the open field arena.[27] b. Allow the animal to explore the arena for a 5-10

minute period.[27][29] c. Record the session using an overhead video camera and tracking

software. d. Clean the apparatus between animals.
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Data Analysis: The arena is typically divided into a central zone and a peripheral zone.

Measured parameters include:

Time spent in the center versus the periphery.

Latency to enter the center zone.

Total distance traveled.

Rearing frequency.

An anxiolytic effect is suggested by increased time spent in and entries into the central zone.

Light-Dark Box Test (LDBT)
This test is based on the conflict between the innate aversion of rodents to brightly lit areas and

their drive to explore a novel environment.[30] Anxiolytics are expected to increase the time

spent in the brightly lit compartment.[31]

Apparatus: A box divided into a large, brightly illuminated compartment and a smaller, dark

compartment, connected by an opening.[31]

Animals: As described for the EPM.

Procedure: a. After drug administration and waiting period, place the animal in the center of

the light compartment, facing away from the opening to the dark compartment. b. Allow the

animal to explore the apparatus for 5-10 minutes. c. Record the session with a video

camera. d. Clean the apparatus between trials.

Data Analysis: Key parameters include:

Time spent in the light compartment.

Latency to first enter the dark compartment.

Number of transitions between the two compartments.[31]
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An anxiolytic effect is indicated by a significant increase in the time spent in the light

compartment and the number of transitions.

Marble Burying Test
This test is used to assess anxiety-like and obsessive-compulsive-like behaviors.[18][32][33]

Anxious rodents tend to bury novel objects in their bedding. Anxiolytic drugs can reduce this

burying behavior.[32][34]

Apparatus: A standard rodent cage filled with 5 cm of clean bedding material. Twenty-five

glass marbles are evenly spaced on the surface of the bedding.

Animals: As described for the EPM.

Procedure: a. After drug administration and the waiting period, place a single animal in the

cage with the marbles. b. Leave the animal undisturbed for 30 minutes.[32] c. After the

session, remove the animal and count the number of marbles that are at least two-thirds

buried in the bedding.[32]

Data Analysis: The primary measure is the number of marbles buried.

A significant reduction in the number of buried marbles in the Motival-treated group compared

to the vehicle group would indicate an anxiolytic-like effect.

Data Presentation
Quantitative data from these assays should be summarized in a clear and structured format to

facilitate comparison between treatment groups.
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Behavior
al Assay

Treatmen
t Group

N

Time in
Open
Arms /
Light Box
/ Center
(s)

Entries to
Open
Arms /
Light Box
/ Center

Total
Distance
Traveled
(cm)

Marbles
Buried
(count)

Elevated

Plus Maze
Vehicle 10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Motival

(Dose 1)
10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Motival

(Dose 2)
10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Open Field

Test
Vehicle 10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Motival

(Dose 1)
10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Motival

(Dose 2)
10

Mean ±

SEM

Mean ±

SEM

Mean ±

SEM
N/A

Light-Dark

Box
Vehicle 10

Mean ±

SEM

Mean ±

SEM
N/A N/A

Motival

(Dose 1)
10

Mean ±

SEM

Mean ±

SEM
N/A N/A

Motival

(Dose 2)
10

Mean ±

SEM

Mean ±

SEM
N/A N/A

Marble

Burying
Vehicle 10 N/A N/A N/A

Mean ±

SEM

Motival

(Dose 1)
10 N/A N/A N/A

Mean ±

SEM

Motival

(Dose 2)
10 N/A N/A N/A

Mean ±

SEM
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Note: SEM = Standard Error of the Mean; N = Number of animals per group. Statistical analysis

(e.g., ANOVA followed by post-hoc tests) should be performed to determine significant

differences between groups.

Conclusion
The behavioral assays outlined in these application notes provide a robust framework for

evaluating the anxiolytic effects of Motival. A comprehensive assessment using multiple

assays is crucial, as this approach allows for a more complete characterization of the

behavioral profile of the drug. Careful attention to experimental detail and appropriate statistical

analysis are essential for obtaining reliable and interpretable results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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